Cas no 2411260-77-8 (N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide)

N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide is a specialized organic compound featuring a cyclopentyl core substituted with a 2-methoxyphenyl group and an oxirane-2-carboxamide moiety. Its structural complexity makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of the oxirane (epoxide) ring offers reactivity for ring-opening reactions, enabling further functionalization. The 2-methoxyphenyl group may contribute to enhanced solubility and binding interactions in target applications. This compound is suited for research in medicinal chemistry, where its scaffold could be leveraged for designing novel bioactive agents. Proper handling is required due to the potential reactivity of the epoxide group.
N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide structure
2411260-77-8 structure
Product Name:N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide
CAS No:2411260-77-8
MF:C16H21NO3
MW:275.342844724655
CID:6569080
PubChem ID:154879888
Update Time:2025-06-09

N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z3687619191
    • 2411260-77-8
    • N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide
    • EN300-7560801
    • N-{[1-(2-methoxyphenyl)cyclopentyl]methyl}oxirane-2-carboxamide
    • Inchi: 1S/C16H21NO3/c1-19-13-7-3-2-6-12(13)16(8-4-5-9-16)11-17-15(18)14-10-20-14/h2-3,6-7,14H,4-5,8-11H2,1H3,(H,17,18)
    • InChI Key: LQUOGUYBICDVBZ-UHFFFAOYSA-N
    • SMILES: O1CC1C(NCC1(C2C=CC=CC=2OC)CCCC1)=O

Computed Properties

  • Exact Mass: 275.15214353g/mol
  • Monoisotopic Mass: 275.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.9Ų

N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560801-1.0g
N-{[1-(2-methoxyphenyl)cyclopentyl]methyl}oxirane-2-carboxamide
2411260-77-8 95.0%
1.0g
$0.0 2025-02-24

Additional information on N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide

N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide (CAS No. 2411260-77-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties: N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide is a complex organic molecule with a molecular formula of C16H23NO3. The compound features a cyclopentyl ring substituted with a 2-methoxyphenyl group, which is attached to an oxirane-2-carboxamide moiety. The presence of the methoxy group and the cyclopentyl ring contributes to the compound's stability and solubility properties. The oxirane ring, known for its reactivity, plays a crucial role in the compound's biological activities.

Synthesis Methods: The synthesis of N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 1-(2-methoxyphenyl)cyclopentanecarbaldehyde with an appropriate amine to form the corresponding imine. This intermediate is then treated with an epoxidizing agent to introduce the oxirane ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of catalytic systems and microwave-assisted reactions.

Biological Activities: N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide has been extensively studied for its biological activities. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, preliminary research suggests that it may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders.

Clinical Applications: While still in the early stages of development, N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide has shown promise in preclinical studies for various therapeutic applications. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions. Moreover, its neuroprotective effects suggest potential use in managing neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Recent Research Findings: Recent studies have shed light on the mechanisms underlying the biological activities of N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide. A study published in the Journal of Medicinal Chemistry reported that the compound selectively inhibits COX-2 without affecting COX-1, which could reduce the risk of gastrointestinal side effects associated with non-selective COX inhibitors. Another study in Neuropharmacology found that the compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Safety and Toxicity: Ensuring the safety and toxicity profile of new compounds is crucial for their successful development into therapeutic agents. Preclinical toxicity studies on N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide have shown promising results, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety profile.

FUTURE DIRECTIONS: The future prospects for N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthesis methods to reduce production costs and improve scalability.

In conclusion, N-[[1-(2-Methoxyphenyl)cyclopentyl]methyl]oxirane-2-carboxamide (CAS No. 2411260-77-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

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